Preparation of mesoporous CoNiO2 hexagonal nanoparticles for asymmetric supercapacitors via a hydrothermal microwave carbon bath process
New Journal of Chemistry Pub Date: 2019-08-20 DOI: 10.1039/C9NJ03409A
Abstract
Mesoporous CoNiO2 (CNO) hexagonal nanoparticles are prepared via a hydrothermal microwave carbon bath process. The nanostructure and morphology of CNO NPs prepared at different hydrothermal temperatures are systematically studied and characterized. At the hydrothermal temperature of 140 °C, CNO hexagonal nanoparticles have a porous structure and a specific surface area of 53.56 m2 g−1. In addition, the as-prepared CNO electrode material exhibits a large capacitance of 801.00 F g−1 at a current density of 0.5 A g−1. The assembled CNO asymmetric supercapacitor shows a high energy density of 10.34 W h kg−1 at the power density of 300 W kg−1, which shows great potential as a novel electrode material in energy storage applications.
![Graphical abstract: Preparation of mesoporous CoNiO2 hexagonal nanoparticles for asymmetric supercapacitors via a hydrothermal microwave carbon bath process](http://scimg.chem960.com/usr/1/C9NJ03409A.jpg)
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Journal Name:New Journal of Chemistry
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